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Compound of Interest

Compound Name: Oroidin

Cat. No.: B1234803 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides crucial safety and logistical guidance for the proper disposal of

oroidin, a bromopyrrole alkaloid of marine origin. Given the compound's biological activity and

the absence of specific federal disposal guidelines, a cautious approach, treating oroidin as

hazardous chemical waste, is mandatory to ensure laboratory safety and environmental

protection. Adherence to these protocols will help your institution remain a trusted leader in

laboratory safety and chemical handling.

Oroidin and its analogues have demonstrated a range of biological activities, including

cytotoxicity against various cancer cell lines.[1][2] While some research suggests it may have a

favorable toxicity profile in specific contexts, comprehensive toxicological data is lacking.[1][3]

Therefore, all personnel must handle oroidin and its waste products with the utmost care,

utilizing appropriate personal protective equipment (PPE) and adhering to the disposal

procedures outlined below.

Key Chemical and Physical Properties of Oroidin
A summary of essential quantitative data for oroidin is presented below. This information is

critical for safe handling and for the accurate labeling of waste containers.
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Property Value Source

Molecular Formula C₁₁H₁₁Br₂N₅O PubChem[4]

Molar Mass 389.05 g/mol PubChem[4]

CAS Number 34649-22-4 PubChem[4]

Appearance Not specified (likely solid) -

Solubility Not specified -

Known Cytotoxicity

IC₅₀ of 42 µM in MCF-7

(breast) and 24 µM in A2780

(ovarian) cells.

PubMed[2]

Experimental Protocols for Safe Disposal
The following step-by-step methodologies are to be followed for the disposal of oroidin and

oroidin-contaminated materials. These protocols are based on best practices for handling

halogenated organic compounds.

Personal Protective Equipment (PPE)
Before handling oroidin or its waste, all personnel must be equipped with the following PPE:

Gloves: Chemical-resistant gloves (nitrile or neoprene).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat must be worn and fully buttoned.

Respiratory Protection: If handling fine powders or creating aerosols, a respirator may be

necessary. All handling of solid oroidin should be done in a chemical fume hood.

Disposal of Pure Oroidin (Solid Waste)
Waste Collection:
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Place solid oroidin waste into a designated, leak-proof, and sealable container that is

compatible with halogenated organic compounds.

Do not mix with non-hazardous waste.

Labeling:

Affix a "Hazardous Waste" label to the container.

Clearly write the full chemical name: "Oroidin" and its CAS number: "34649-22-4".

Indicate that it is a "Halogenated Organic Solid."

Storage:

Store the sealed container in a designated satellite accumulation area, segregated from

incompatible materials.

Disposal Request:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EH&S) department.

Disposal of Oroidin Solutions (Liquid Waste)
The disposal of oroidin solutions is primarily determined by the solvent used. As oroidin is a

halogenated compound, any solution containing it should be treated as halogenated organic

waste.

Waste Segregation:

Crucially, do not mix halogenated and non-halogenated solvent waste streams.[5][6][7][8]

Mixing can significantly increase disposal costs and complexity.[7]

Collect oroidin solutions in a designated container for "Halogenated Liquid Waste."[5][8]

Containerization:
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Use a sealable, chemical-resistant container (e.g., a polyethylene carboy) specifically

designated for halogenated waste.[9]

Keep the container closed at all times except when adding waste.[5][6][7]

Labeling:

Attach a "Hazardous Waste" label to the container.

List all chemical constituents and their approximate percentages, for example: "Oroidin
(~1%), Dichloromethane (99%)".

Ensure the label clearly indicates "Halogenated Organic Liquid."

Storage and Disposal:

Store the container in a designated satellite accumulation area with secondary

containment.

When the container is full, submit a hazardous waste pickup request to your institution's

EH&S department.

Disposal of Oroidin-Contaminated Materials
Items such as gloves, pipette tips, and weighing paper that are contaminated with oroidin must

be disposed of as hazardous solid waste.

Collection:

Place all contaminated solid materials into a designated, sealed plastic bag or container.

Labeling:

Label the bag or container as "Hazardous Waste" and specify the contents as "Debris

contaminated with Oroidin."

Disposal:
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Dispose of this container in the same manner as pure solid oroidin waste, through your

institution's EH&S department.

Visualizing the Oroidin Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of oroidin waste,

from the point of generation to final removal by EH&S.
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Waste Generation Point

Waste Identification & Segregation

Containerization & Labeling

Interim Storage

Final Disposal

Oroidin Waste Generated
(Solid, Liquid, or Contaminated)

Is the waste liquid or solid?

Solid Waste
(Pure Oroidin or Contaminated Debris)

Solid

Liquid Waste
(Oroidin in Solvent)

Liquid

Package in a sealed container.
Label as 'Hazardous Waste - Halogenated Organic Solid'.

List 'Oroidin' and CAS number.

Collect in a designated 'Halogenated Liquid Waste' container.
Label as 'Hazardous Waste'.

List all chemical constituents and percentages.

Store in designated Satellite Accumulation Area.
Ensure proper segregation.

Request pickup by
Environmental Health & Safety (EH&S)

Click to download full resolution via product page

Caption: Oroidin Disposal Decision Workflow.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste, reinforcing your institution's commitment to

excellence in research and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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